molecular formula C21H34BN3O4 B2820328 Tert-butyl 4-[2-amino-4-(tetramethyl-1,3,2-dioxaborolan-2-YL)phenyl]piperazine-1-carboxylate CAS No. 2096997-04-3

Tert-butyl 4-[2-amino-4-(tetramethyl-1,3,2-dioxaborolan-2-YL)phenyl]piperazine-1-carboxylate

Cat. No. B2820328
CAS RN: 2096997-04-3
M. Wt: 403.33
InChI Key: BJCRFNHFFQFDEA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“Tert-butyl 4-[2-amino-4-(tetramethyl-1,3,2-dioxaborolan-2-YL)phenyl]piperazine-1-carboxylate” is a significant intermediate in many biologically active compounds . It is a solid compound and its structure is corroborated by FTIR, 1H and 13C NMR spectroscopy, and MS .


Synthesis Analysis

The compound is synthesized through a series of substitution reactions . The starting material for the synthesis is often tert-butyl-4-hydroxypiperdine-1-carboxylate .


Molecular Structure Analysis

The molecular structure of the compound has been confirmed by single crystal X-ray diffraction analysis . The results of comparing the DFT calculated value with the X-ray diffraction value display that the optimized molecular structure does cohere with the single crystal structure ascertained via the experiment .


Chemical Reactions Analysis

As a significant intermediate of 1H-indazole derivatives, this compound can be aromatized at the C5 position through the Suzuki–Miyaura reaction, and the structure can be further modified to exploit the derivation of the indazole structure type .


Physical And Chemical Properties Analysis

The compound is a solid . It has a molecular weight of 323.24 . The InChI Code is 1S/C17H30BNO4/c1-15(2,3)21-14(20)19-13-10-8-12(9-11-13)18-22-16(4,5)17(6,7)23-18/h8,13H,9-11H2,1-7H3, (H,19,20) .

Scientific Research Applications

Synthesis and Characterization

Compounds with structural similarities to Tert-butyl 4-[2-amino-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]piperazine-1-carboxylate have been synthesized and characterized, indicating the importance of such molecules in the development of new chemical entities. For instance, the synthesis, characterization, and X-ray diffraction studies of Tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl) piperazine-1-carboxylate demonstrated the compound's molecular structure and potential for further biological evaluation due to its moderate anthelmintic activity (Sanjeevarayappa, Iyengar, Kumar, & Suchetan, 2015).

Biological Evaluation

Related compounds have been evaluated for their biological activities, contributing valuable information to drug discovery and development processes. For instance, compounds derived from similar chemical frameworks have been investigated for their antibacterial and anthelmintic activities, providing insights into their therapeutic potentials. The synthesis and biological evaluation of derivatives highlight the importance of these chemical entities in developing new therapeutic agents.

Advanced Chemical Modifications

The research into advanced chemical modifications of similar compounds opens pathways for the creation of novel molecules with enhanced properties. Investigations into the synthesis of enantiopure derivatives and their potential applications demonstrate the versatility and importance of these chemical modifications in producing compounds with specific desired activities.

Molecular Structure Analysis

The detailed analysis of the molecular structure through methods such as X-ray crystallography provides deep insights into the compound's chemical behavior and potential interactions with biological targets. Studies on compounds like tert-butyl 4-[4-(4-fluorophenyl)-2-methylbut-3-yn-2-yl]piperazine-1-carboxylate reveal the complexity and precision involved in the structural elucidation of these molecules (Gumireddy et al., 2021).

Safety And Hazards

The compound is classified under GHS07 for safety . The hazard statements include H302-H315-H319-H335, indicating that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . The precautionary statements include P261-P305+P351+P338, advising to avoid breathing dust/fume/gas/mist/vapors/spray, and if in eyes, rinse cautiously with water for several minutes .

Future Directions

Given the compound’s role as an intermediate in the synthesis of biologically active compounds, future research could focus on exploring its potential in the development of new drugs and treatments . Its structure can be further modified to exploit the derivation of the indazole structure type , opening up possibilities for the creation of new compounds with potentially beneficial properties.

properties

IUPAC Name

tert-butyl 4-[2-amino-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]piperazine-1-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H34BN3O4/c1-19(2,3)27-18(26)25-12-10-24(11-13-25)17-9-8-15(14-16(17)23)22-28-20(4,5)21(6,7)29-22/h8-9,14H,10-13,23H2,1-7H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BJCRFNHFFQFDEA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

B1(OC(C(O1)(C)C)(C)C)C2=CC(=C(C=C2)N3CCN(CC3)C(=O)OC(C)(C)C)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H34BN3O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

403.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Tert-butyl 4-[2-amino-4-(tetramethyl-1,3,2-dioxaborolan-2-YL)phenyl]piperazine-1-carboxylate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.